Cas no 860609-34-3 (3-(3-chlorophenyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-(3-chlorophenyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 860609-34-3
• MF: C₁₁H₆ClF₃N₂O₂
• MW: 290.625751972198
• MDL: MFCD04124039
• CID: 5227736
• Update Time: 2026-03-07

3-(3-chlorophenyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• MDL： MFCD04124039
• Inchi： 1S/C11H6ClF3N2O2/c12-6-2-1-3-7(4-6)17-9(18)5-8(11(13,14)15)16-10(17)19/h1-5H,(H,16,19)
• InChI Key： PNZPVKYFSASLQC-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C(F)(F)F)=CC(=O)N1C1=CC=CC(Cl)=C1

Additional information on 3-(3-chlorophenyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Research Briefing on 3-(3-chlorophenyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 860609-34-3)

3-(3-chlorophenyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 860609-34-3) is a chemical compound of significant interest in the field of medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurological and inflammatory disorders. This briefing provides an overview of the latest research findings related to this compound, highlighting its chemical characteristics, biological activities, and potential clinical implications.

The compound belongs to the tetrahydropyrimidine-2,4-dione class, which is known for its diverse pharmacological activities. The presence of a trifluoromethyl group and a chlorophenyl moiety in its structure enhances its bioactivity and selectivity. Recent synthetic approaches have optimized the yield and purity of 3-(3-chlorophenyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, making it more accessible for further pharmacological evaluation. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Pharmacological studies have revealed that 3-(3-chlorophenyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in the production of pro-inflammatory prostaglandins. This selective inhibition suggests potential applications in the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and osteoarthritis, with reduced gastrointestinal side effects compared to non-selective COX inhibitors.

In addition to its anti-inflammatory properties, recent in vitro and in vivo studies have demonstrated the compound's neuroprotective effects. Research indicates that it may modulate glutamate receptors, which play a critical role in excitotoxicity and neurodegenerative diseases like Alzheimer's and Parkinson's. By attenuating excessive glutamate-induced neuronal damage, 3-(3-chlorophenyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione could offer a novel therapeutic strategy for these conditions. Further mechanistic studies are underway to elucidate its precise molecular targets and signaling pathways.

Despite its promising pharmacological profile, challenges remain in the development of 3-(3-chlorophenyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Recent advancements in drug delivery systems, including nanoparticle-based formulations, may enhance the compound's therapeutic efficacy and reduce adverse effects.

In conclusion, 3-(3-chlorophenyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 860609-34-3) represents a promising candidate for the treatment of inflammatory and neurodegenerative diseases. Ongoing research aims to optimize its pharmacological properties and evaluate its safety and efficacy in clinical settings. The compound's unique chemical structure and multifaceted biological activities make it a valuable subject for further investigation in the field of medicinal chemistry.